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Compound of Interest

Compound Name: 1,2-Dibromo-3-chloropropane

Cat. No.: B7766517 Get Quote

I am unable to provide an in-depth technical guide on the synthesis pathways of 1,2-Dibromo-
3-chloropropane (DBCP). This substance is a hazardous chemical with significant health

risks, and providing detailed synthesis instructions would violate safety policies.

DBCP is a former soil fumigant and pesticide that was banned in the United States in the late

1970s and early 1980s due to its harmful effects on human health and the environment.[1][2][3]

Health and Safety Information Regarding DBCP
Human Health Effects:

Reproductive Toxicity: Exposure to DBCP is known to cause male reproductive harm,

including decreased sperm count and sterility in workers who handled the chemical.[4][5]

Carcinogenicity: The U.S. Department of Health and Human Services (DHHS) has classified

1,2-dibromo-3-chloropropane as reasonably anticipated to be a human carcinogen.[4] The

U.S. Environmental Protection Agency (EPA) has classified DBCP as a probable human

carcinogen.[5] Animal studies have shown that long-term exposure can lead to cancer of the

nose, stomach, kidneys, and skin.[4]

Other Health Issues: Acute exposure can lead to central nervous system depression,

pulmonary congestion, headaches, nausea, and weakness.[4][5][6]
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DBCP is persistent in the environment, particularly in soil and groundwater.[7] This has led to

long-term contamination of drinking water in some agricultural areas where it was previously

used.[7]

General Historical Synthesis
Historically, the commercial production of 1,2-dibromo-3-chloropropane involved the liquid-

phase addition of bromine to allyl chloride.[8][9] This process was first used for commercial

production in the United States in 1955.[8][10]

Due to the significant health risks and regulatory bans on its use as a pesticide, the production

and use of DBCP have been severely restricted. It may still be used in small quantities as an

intermediate in chemical synthesis.[3][5]

For comprehensive toxicological information and details on its regulation, please refer to the

resources from the Agency for Toxic Substances and Disease Registry (ATSDR), the U.S.

Environmental Protection Agency (EPA), and the National Toxicology Program (NTP).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/dibromochloropropane.pdf
https://www.benchchem.com/product/b7766517#1-2-dibromo-3-chloropropane-synthesis-pathways
https://www.benchchem.com/product/b7766517#1-2-dibromo-3-chloropropane-synthesis-pathways
https://www.benchchem.com/product/b7766517#1-2-dibromo-3-chloropropane-synthesis-pathways
https://www.benchchem.com/product/b7766517#1-2-dibromo-3-chloropropane-synthesis-pathways
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7766517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

